Cas no 745014-14-6 (2-Pyrrolidinone,5-(hydroxymethyl)-4-(1-methylethyl)-,(4R,5S)-(9CI))

• Product Name: 2-Pyrrolidinone,5-(hydroxymethyl)-4-(1-methylethyl)-,(4R,5S)-(9CI)
• CAS No: 745014-14-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 560655
• Update Time: 2023-03-29

2-Pyrrolidinone,5-(hydroxymethyl)-4-(1-methylethyl)-,(4R,5S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-(hydroxymethyl)-4-(1-methylethyl)-, (4R,5S)-
• 2-Pyrrolidinone,5-(hydroxymethyl)-4-(1-methylethyl)-,(4R,5S)-(9CI)
• 2-Pyrrolidinone, 5-(hydroxymethyl)-4-(1-methylethyl)-, (4R,5S)-

• Inchi： 1S/C8H15NO2/c1-5(2)6-3-8(11)9-7(6)4-10/h5-7,10H,3-4H2,1-2H3,(H,9,11)/t6-,7-/m1/s1
• InChI Key： XHIBUZPUXUUALT-RNFRBKRXSA-N
• SMILES： N1[C@H](CO)[C@@H](C(C)C)CC1=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2